Cas no 171919-81-6 (Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate)

• Product Name: Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
• CAS No: 171919-81-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD27987700
• CID: 4613590
• PubChem ID: 15199104
• Update Time: 2025-11-02

Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
• tert-butyl cis-3-hydroxy-2-methylazetidine-1-carboxylate
• 1-Boc-cis-3-hydroxy-2-methylazetidine
• SB14837
• t-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
• tert-butyl(2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
• (2S,3S)-3-Hydroxy-2-methylazetidine-1-carboxylic acid tert-butyl ester
• Rel-tert-butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
• CS-0056523
• AKOS030237744
• AS-54251
• P17675
• MFCD27987700
• (2S,3S)-1-Boc-3-hydroxy-2-methylazetidine
• 171919-81-6
• SCHEMBL23537641
• Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate

• MDL： MFCD27987700
• Inchi： 1S/C9H17NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6-7,11H,5H2,1-4H3/t6-,7-/m0/s1
• InChI Key： OBLFUJCDADLZAJ-BQBZGAKWSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@H]1C

Computed Properties

• Exact Mass: 187.12084340 g/mol
• Monoisotopic Mass: 187.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.24
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate

Comprehensive Guide to Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate (CAS No. 171919-81-6)

Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate (CAS No. 171919-81-6) is a chiral azetidine derivative widely used in pharmaceutical synthesis and organic chemistry. This compound, often referred to as a chiral building block, plays a crucial role in the development of enantioselective drugs and bioactive molecules. Its unique stereochemistry and functional groups make it a valuable intermediate for researchers and manufacturers.

The molecular structure of Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate features a four-membered azetidine ring, which is less common than five- or six-membered rings but offers distinct advantages in drug design. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the hydroxy and methyl substituents provide sites for further chemical modifications. These characteristics make it a sought-after compound in modern medicinal chemistry.

Recent trends in pharmaceutical research highlight the growing demand for chiral intermediates like Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate. With the rise of personalized medicine and targeted therapies, enantiomerically pure compounds are increasingly important. This compound's ability to introduce stereochemical complexity into drug candidates aligns with current industry needs, making it a topic of interest in scientific literature and patent applications.

In synthetic applications, Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate serves as a precursor for various biologically active molecules. Its azetidine core is particularly valuable in designing kinase inhibitors and other enzyme-targeting drugs. The pharmaceutical industry frequently employs this compound in the synthesis of potential treatments for neurological disorders, metabolic diseases, and inflammatory conditions, reflecting its versatility in drug discovery programs.

The market for chiral building blocks like CAS No. 171919-81-6 has expanded significantly in recent years. Pharmaceutical companies and contract research organizations seek high-quality, enantiomerically pure intermediates to accelerate their drug development pipelines. This demand has led to improved synthetic routes for Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate, with manufacturers focusing on scalable and cost-effective production methods.

Quality control is paramount when working with Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate. Analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's purity and stereochemical integrity. These quality assurance measures ensure that researchers obtain consistent results when using this intermediate in their synthetic workflows.

Storage and handling of Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and strong oxidizing agents. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with any chemical substance.

Future research directions involving CAS No. 171919-81-6 may explore its potential in novel drug scaffolds and its application in asymmetric synthesis. The pharmaceutical industry's continued focus on stereoselective synthesis ensures that compounds like Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate will remain important tools for medicinal chemists. Emerging technologies in continuous flow chemistry and biocatalysis may further enhance its synthetic utility.

For researchers seeking information about Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate, several key questions frequently arise: What are the optimal conditions for removing the Boc protecting group? How does the azetidine ring affect the pharmacokinetic properties of drug candidates? What are the most efficient synthetic routes to this compound? These questions reflect the practical considerations that scientists face when incorporating this chiral building block into their research projects.

In conclusion, Tert-Butyl (2S,3S)-3-hydroxy-2-methylazetidine-1-carboxylate (CAS No. 171919-81-6) represents an important class of chiral intermediates with significant applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable asset in the toolkit of medicinal chemists working on next-generation therapeutics. As drug discovery becomes increasingly sophisticated, the demand for such specialized building blocks is expected to grow, reinforcing the importance of compounds like this in modern chemical research.